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Compound of Interest

Compound Name: 5-lodonaphthalen-1-ol

Cat. No.: B1590695

An In-Depth Technical Guide to 5-lodonaphthalen-1-ol: Structure, Properties, Synthesis, and
Applications

Introduction

The naphthalene scaffold is a cornerstone in medicinal chemistry and materials science,
forming the structural basis for a multitude of biologically active compounds and functional
materials.[1] Its rigid, bicyclic aromatic system provides a versatile platform for structural
modification, enabling the fine-tuning of electronic and steric properties. Within this class,
halogenated naphthols serve as particularly valuable synthetic intermediates.

This technical guide focuses on 5-lodonaphthalen-1-ol, a key building block whose utility
stems from the orthogonal reactivity of its hydroxyl and iodo substituents. The hydroxyl group
offers a site for etherification, esterification, or can act as a directing group in electrophilic
aromatic substitution. Concurrently, the carbon-iodine bond is an exceptionally versatile handle
for forming new carbon-carbon and carbon-heteroatom bonds, most notably through transition-
metal-catalyzed cross-coupling reactions.

This document serves as a comprehensive resource for researchers, chemists, and drug
development professionals. It provides an in-depth analysis of the chemical structure,
physicochemical properties, a robust synthetic protocol with mechanistic considerations, and a
discussion of its applications in modern organic synthesis and medicinal chemistry.
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Chemical Identity and Structure
IUPAC Name and Key Ildentifiers

The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound
is 5-lodonaphthalen-1-ol. It is a derivative of the parent molecule, naphthalen-1-ol, with an
iodine atom substituted at the C5 position.

Table 1: Key Chemical Identifiers for 5-lodonaphthalen-1-ol

Identifier Value Source
CAS Number 61735-56-6 [2][3]
Molecular Formula C10H7IO [3]
Molecular Weight 270.07 g/mol [3]
SMILES OC1=C2C=CC=C(l)C2=CC=C -

1

Molecular Structure

The structure consists of a naphthalene ring system where a hydroxyl (-OH) group is attached
to position 1 and an iodine (-I) atom is attached to position 5. The numbering of the
naphthalene ring follows established chemical conventions, starting from the carbon adjacent
to the ring fusion and proceeding around the perimeter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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